Cas no 1805099-25-5 (Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1805099-25-5
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4843315
• Update Time: 2025-11-01

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-9(20)4-7-6(5-18)3-8(10(13)14)19-11(7)22-12(15,16)17/h3,10H,2,4-5,18H2,1H3
• InChI Key： HWXNPZGCWSJTPT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C(=N1)OC(F)(F)F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate

Comprehensive Overview of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805099-25-5)

Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1805099-25-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique combination of functional groups, including aminomethyl, difluoromethyl, and trifluoromethoxy moieties, which contribute to its versatile reactivity and biological activity. Researchers and industry professionals are increasingly interested in this molecule due to its structural complexity and potential as a building block for advanced drug discovery and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry has placed Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate at the forefront of innovation. Fluorine incorporation often enhances metabolic stability, bioavailability, and binding affinity—key properties sought after in pharmaceutical development. With the rise of AI-driven drug discovery and green chemistry initiatives, this compound's synthesis and applications align perfectly with current industry trends. Its CAS No. 1805099-25-5 serves as a critical identifier for researchers exploring structure-activity relationships in medicinal chemistry.

From a synthetic perspective, the pyridine-3-acetate core of this molecule offers multiple sites for further functionalization, making it valuable for combinatorial chemistry approaches. The presence of both difluoromethyl and trifluoromethoxy groups is particularly noteworthy, as these fluorine-containing substituents are known to influence lipophilicity and electronic properties significantly. Recent publications in journals focusing on fluorine chemistry and heterocyclic compounds have highlighted similar structures as promising candidates for kinase inhibitors and other therapeutic targets.

The agrochemical sector has shown considerable interest in Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate due to the demonstrated efficacy of fluorinated pyridines in pest control. As regulatory pressures increase for safer, more environmentally friendly crop protection solutions, compounds with this structural motif may offer advantages in terms of target specificity and reduced environmental persistence. The aminomethyl group present in this molecule provides an additional handle for creating prodrug formulations or conjugates with improved delivery characteristics.

Analytical characterization of CAS No. 1805099-25-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when crystalline forms are obtainable. The compound's stability under various conditions (pH, temperature, light exposure) is an active area of investigation, particularly for researchers developing formulation strategies or delivery systems. Recent advancements in computational chemistry have enabled more accurate prediction of this molecule's physicochemical properties, accelerating its potential applications.

In the context of intellectual property, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate and related analogs have been the subject of numerous patent applications, particularly in areas of kinase modulation and enzyme inhibition. The strategic placement of fluorine atoms in this scaffold demonstrates how modern medicinal chemistry leverages halogen bonding and electronic effects to optimize drug-target interactions. As the pharmaceutical industry continues to explore targeted therapies and personalized medicine, compounds with this level of structural sophistication will likely play increasingly important roles.

From a safety and handling perspective, proper protocols must be followed when working with CAS No. 1805099-25-5, as with any specialized chemical reagent. While not classified as hazardous under standard regulations, appropriate laboratory practices should be maintained, including the use of personal protective equipment and proper ventilation. The compound's material safety data sheet (MSDS) provides essential information for researchers and manufacturers regarding storage conditions and compatibility.

The commercial availability of Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate has expanded in recent years, with several specialty chemical suppliers offering this compound in various quantities and purities. This increased accessibility has facilitated broader investigation of its potential applications. Current market trends suggest growing demand for such high-value intermediates as the pharmaceutical and agrochemical industries continue to invest in innovative chemical entities with improved performance characteristics.

Future research directions for CAS No. 1805099-25-5 may include exploration of its use in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's multiple functional groups offer intriguing possibilities for constructing complex molecular architectures. Additionally, its potential in material science applications, particularly in the development of specialty polymers or coatings with unique properties, represents another promising avenue for investigation.

In conclusion, Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine-3-acetate stands as a compelling example of modern fluorinated heterocyclic chemistry. Its combination of reactive sites and fluorine substituents makes it a valuable tool for researchers across multiple disciplines. As scientific understanding of fluorine effects in molecular design continues to deepen, compounds like this will undoubtedly contribute to advancements in therapeutic development, agricultural science, and beyond. The unique identifier CAS No. 1805099-25-5 will continue to serve as an important reference point as this molecule's full potential becomes realized through ongoing research efforts.